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Compound of Interest

Compound Name: SRI-37330

Cat. No.: B15608514 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of investigational compounds like SRI-37330 are paramount to ensuring laboratory

safety and environmental protection. While specific disposal instructions for SRI-37330 are not

readily available, a comprehensive approach based on general principles of laboratory

chemical waste management provides a clear path forward. This guide outlines the essential

information and procedures for the safe disposal of this research chemical.

SRI-37330 is an inhibitor of thioredoxin-interacting protein (TXNIP) utilized in preclinical

research, particularly in studies related to type 2 diabetes. It is explicitly intended for research

purposes only and is not for human or veterinary use. Due to its investigational nature, a

detailed safety and disposal profile has not been extensively published. Therefore, it is crucial

to treat SRI-37330 with a high degree of caution and to adhere to the established best

practices for chemical waste disposal.

Key Chemical and Physical Properties
A summary of the known quantitative data for SRI-37330 is presented below. This information

is critical for a preliminary assessment of its potential hazards and for making informed

decisions regarding its handling and disposal.
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Property Value

Molecular Formula C₁₆H₁₉F₃N₄O₂S

Molecular Weight 388.4 g/mol

Appearance Solid

Solubility Slightly soluble in acetonitrile and water

Storage Temperature -20°C (long-term)

General Disposal Protocol for SRI-37330
In the absence of a specific Safety Data Sheet (SDS) detailing disposal procedures, the

following step-by-step protocol, based on general laboratory waste guidelines, should be

followed.[1][2][3]

Hazard Assessment: Before beginning any disposal process, it is essential to consult your

institution's Environmental Health and Safety (EHS) office. They can provide guidance based

on local, state, and federal regulations. Although not classified as a hazardous waste by all

regulations, it is prudent to handle SRI-37330 as a potentially hazardous chemical.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, a lab coat, and chemical-resistant gloves, when handling SRI-37330.

Waste Segregation and Collection:

Solid Waste: Unused or expired SRI-37330 powder should be collected in a designated,

clearly labeled, and sealed waste container.[4][5] Do not mix it with other chemical waste

unless instructed to do so by your EHS office.

Contaminated Materials: Any materials that have come into contact with SRI-37330, such

as weighing paper, pipette tips, and contaminated gloves, should be disposed of as solid

chemical waste.

Solutions: Solutions containing SRI-37330 should be collected in a separate, labeled liquid

waste container. Do not dispose of solutions down the drain.[6]
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Labeling: All waste containers must be clearly labeled with the full chemical name ("SRI-
37330"), the approximate quantity, and the date of accumulation.

Storage of Waste: Store the sealed waste containers in a designated, secure area away from

incompatible materials, pending collection by your institution's hazardous waste

management service.

Professional Disposal: Arrange for the collection and disposal of the SRI-37330 waste

through your institution's certified hazardous waste contractor.[3] They are equipped to

handle and dispose of research chemicals in compliance with all regulations.

Experimental Workflow for Disposal
The logical workflow for the proper disposal of SRI-37330 is illustrated in the diagram below.

This visual guide reinforces the necessary steps to ensure a safe and compliant disposal

process.
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SRI-37330 Disposal Workflow

Assess Hazards & Review Institutional Policies

Wear Appropriate PPE (Gloves, Goggles, Lab Coat)

Segregate Waste Streams

Solid Waste (Unused Compound, Contaminated Disposables) Liquid Waste (Solutions containing SRI-37330)

Collect in Labeled, Sealed Waste Containers

Store Waste in Designated Secure Area

Arrange for Professional Disposal via EHS

Click to download full resolution via product page

SRI-37330 Disposal Workflow

By adhering to these general yet crucial safety and logistical procedures, laboratory

professionals can manage the disposal of SRI-37330 responsibly, fostering a culture of safety
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and environmental stewardship. Always prioritize consulting your institution's specific guidelines

and safety officers for any chemical handling and disposal inquiries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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